Cas no 2228355-40-4 (3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid)

• Product Name: 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid
• CAS No: 2228355-40-4
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6339989
• PubChem ID: 165623643
• Update Time: 2025-10-30

3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid
• 2228355-40-4
• EN300-1878165

• Inchi： 1S/C12H13N3O2/c1-9(7-12(16)17)11-8-15(14-13-11)10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,16,17)
• InChI Key： MNFBJWXJCYQMIV-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1=CN(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Additional information on 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid

Introduction to 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid (CAS No. 2228355-40-4)

3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid (CAS No. 2228355-40-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenyl-substituted 1,2,3-triazole moiety and a butanoic acid group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid typically involves the Cu(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is known for its high efficiency and selectivity, making it an attractive approach for the preparation of complex molecules with diverse functional groups. The phenyl-substituted 1,2,3-triazole ring provides enhanced stability and bioavailability, while the butanoic acid group can influence the compound's solubility and metabolic properties.

Recent studies have explored the biological activities of 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid have also been studied to assess its suitability for clinical development. In animal models, this compound has shown favorable oral bioavailability and a reasonable half-life, suggesting that it may be suitable for oral administration in humans. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

The potential applications of 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid extend beyond inflammation and cancer. Recent research has also explored its use as a neuroprotective agent. Studies have shown that this compound can reduce oxidative stress and protect neurons from damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the versatility of this compound and its potential to address multiple therapeutic areas.

In conclusion, 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid (CAS No. 2228355-40-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and to pave the way for its clinical translation.